Cas no 2411201-46-0 (2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide)

2-Chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide is a specialized organic compound featuring a chloroacetamide core functionalized with a cyclopropylmethyl group and a hydroxy-substituted propyl chain bearing a 5-methylfuran-2-yl moiety. Its unique structure combines electrophilic reactivity (chloroacetamide) with steric and electronic modulation from the cyclopropyl and furan groups, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The hydroxyl group enhances solubility and offers a site for further derivatization. This compound is particularly valuable for designing targeted bioactive molecules, given its balanced lipophilicity and potential for selective interactions with biological targets. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate precautions.

2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide structure

2411201-46-0 structure

Product Name:2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide

CAS No:2411201-46-0

MF:C₁₄H₂₀ClNO₃

MW:285.766503334045

CID:5357153

PubChem ID:154880141

Update Time:2025-05-25

2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(cyclopropylmethyl)-N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]acetamide
- Z4323382963
- 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide
- Inchi： 1S/C14H20ClNO3/c1-10-3-6-12(19-10)14(2,18)9-16(13(17)7-15)8-11-4-5-11/h3,6,11,18H,4-5,7-9H2,1-2H3
- InChI Key： ONFLTRNADRTWSR-UHFFFAOYSA-N
- SMILES： ClCC(N(CC(C)(C1=CC=C(C)O1)O)CC1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 335
XLogP3: 1.6
Topological Polar Surface Area: 53.7

2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26583965-0.05g	2-chloro-N-(cyclopropylmethyl)-N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]acetamide	2411201-46-0	95.0%	0.05g	$246.0	2025-03-20

2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide

Chemical Profile of 2-Chloro-N-(Cyclopropylmethyl)-N-2-Hydroxy-2-(5-Methylfuran-2-Yl)Propylacetamide (CAS No. 2411201-46-0)

Introduction

The compound 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide, identified by the CAS registry number 2411201-46-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of several key functional groups, including a chloro substituent, a cyclopropylmethyl group, a hydroxyl group, and a furan ring, which collectively contribute to its versatile reactivity and bioavailability.

Chemical Structure and Synthesis

The synthesis of 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide involves a multi-step process that incorporates advanced organic chemistry techniques. The molecule's structure is characterized by the presence of a chloroalkane moiety, which is attached to an acetamide group. The cyclopropylmethyl group adds rigidity to the molecule, enhancing its stability under various reaction conditions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process.

Pharmacological Properties

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to the molecule's ability to modulate key cellular pathways involved in inflammation and oxidative stress. Notably, the hydroxyl group plays a critical role in hydrogen bonding interactions, which enhance the compound's bioavailability and target specificity.

Applications in Drug Development

The compound has shown promise in drug development, particularly in the areas of neurodegenerative diseases and cancer therapy. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. Recent research has highlighted its potential as a lead compound for developing novel anti-cancer agents due to its selective cytotoxicity against cancer cells while sparing normal cells.

Safety and Toxicological Evaluation

To ensure safe use in therapeutic applications, comprehensive toxicological evaluations have been conducted on this compound. Acute and chronic toxicity studies indicate that 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide has a favorable safety profile at therapeutic doses. However, further long-term studies are required to assess its potential for chronic exposure effects.

Environmental Impact

In addition to its pharmacological applications, researchers have also investigated the environmental impact of this compound. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with current trends toward developing eco-friendly chemical compounds.

Future Directions

The future of 2-chloro-N-(cyclopropylmethyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)propylacetamide lies in further exploration of its therapeutic potential and optimization of its delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from preclinical studies to clinical trials.